Cas no 2710289-82-8 (6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine)

• Product Name: 6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
• CAS No: 2710289-82-8
• MF: C₁₂H₁₄BF₄NO₂
• MW: 291.049677371979
• CID: 5876471
• PubChem ID: 133677240
• Update Time: 2025-06-08

6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 6-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)-
• 6-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)p...
• 6-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
• 6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
• 2710289-82-8
• EN300-1706353

• Inchi： 1S/C12H14BF4NO2/c1-10(2)11(3,4)20-13(19-10)7-5-6-8(14)18-9(7)12(15,16)17/h5-6H,1-4H3
• InChI Key： IHMBIIRUIXGRRI-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC(F)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 291.1053715g/mol
• Monoisotopic Mass: 291.1053715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 306.6±42.0 °C(Predicted)
• pka: -5.13±0.24(Predicted)

Additional information on 6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine

6-Fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine (CAS No. 2710289-82-8): A Versatile Boron-Containing Building Block for Modern Organic Synthesis

In the realm of organic chemistry, 6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine (CAS No. 2710289-82-8) has emerged as a pivotal boron-containing intermediate for constructing complex molecular architectures. This compound, characterized by its pyridine core and dioxaborolane moiety, is widely utilized in Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in pharmaceutical and materials science research. Its unique combination of fluorine and trifluoromethyl substituents further enhances its reactivity and applicability in designing bioactive molecules and agrochemicals.

The growing demand for fluorinated pyridine derivatives in drug discovery has propelled interest in this compound. Researchers are particularly drawn to its ability to serve as a precursor for PET radiotracers, addressing the need for advanced diagnostic imaging agents. Recent studies highlight its role in synthesizing kinase inhibitors, a hot topic in oncology research, where targeted therapies dominate clinical pipelines. Additionally, its boronate ester functionality aligns with the trend toward green chemistry, as it enables efficient transformations under mild conditions.

From a synthetic perspective, the tetramethyl-1,3,2-dioxaborolane group in this compound offers exceptional stability, simplifying handling and storage compared to other boronic acid derivatives. This attribute is critical for industrial-scale applications, where process robustness is prioritized. The compound’s compatibility with continuous flow chemistry—another trending topic in modern labs—further underscores its relevance in high-throughput synthesis platforms.

Beyond pharmaceuticals, 6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine finds utility in electronic materials. Its electron-withdrawing properties make it a candidate for tuning OLED emitters and organic semiconductors, areas garnering attention due to the rise of flexible electronics. Innovators in renewable energy also explore its derivatives for perovskite solar cells, reflecting broader sustainability goals.

For researchers sourcing this compound, key questions often revolve around its purity specifications, handling protocols, and scalability. Analytical techniques like NMR and HPLC are essential for quality control, ensuring reproducibility in downstream applications. As the scientific community increasingly values structure-activity relationships (SAR), this boronate’s role in fragment-based drug design continues to expand, answering the demand for precision medicine tools.

In summary, CAS No. 2710289-82-8 exemplifies how functionalized pyridines bridge gaps between academia and industry. Its versatility across medicinal chemistry, materials science, and catalysis positions it as a staple in the toolkit of forward-thinking chemists. With the rise of AI-driven molecular design, such compounds will likely play even greater roles in accelerating hit-to-lead optimization cycles, making them indispensable for next-generation innovations.